Cas no 607380-33-6 (tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 607380-33-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD24468959
• CID: 3405134
• PubChem ID: 85868839
• Update Time: 2025-11-02

tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (3-HYDROXYPROPYL)-2-PROPYNYL-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 3-hydroxypropylprop-2-ynylcarbamate
• tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate
• SCHEMBL4519025
• tert-butyl 3-hydroxypropyl(prop-2-ynyl)carbamate
• PCFOVOGBWUYJBW-UHFFFAOYSA-N
• DB-404646
• 607380-33-6
• tert-butyl (3-hydroxypropyl)(prop-2-yn-1-yl)carbamate
• EN300-9405865

• MDL： MFCD24468959
• Inchi： 1S/C11H19NO3/c1-5-7-12(8-6-9-13)10(14)15-11(2,3)4/h1,13H,6-9H2,2-4H3
• InChI Key： PCFOVOGBWUYJBW-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347Da
• Monoisotopic Mass: 213.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate

Comprehensive Analysis of tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 607380-33-6)

The compound tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 607380-33-6) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyl group, a hydroxypropyl chain, and a propynyl moiety, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and bioconjugation strategies.

In recent years, the demand for high-purity carbamate compounds like tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate has surged, driven by advancements in click chemistry and proteomics. The prop-2-yn-1-yl group enables efficient azide-alkyne cycloaddition reactions, a cornerstone of modern biomolecular labeling. This aligns with the growing trend of precision medicine, where researchers seek reliable tools for targeted drug delivery systems.

The synthesis of CAS 607380-33-6 typically involves N-alkylation of 3-hydroxypropylamine followed by carbamate formation with tert-butyl dicarbonate. Its hydroxypropyl segment enhances solubility in polar solvents, while the tert-butyl group provides steric protection—a combination highly valued in peptide modification and polymer chemistry. These properties address common search queries like "water-soluble carbamate reagents" or "stable alkyne-containing linkers" frequently seen in scientific forums.

From an SEO perspective, this compound intersects with trending topics such as ADC (antibody-drug conjugate) development and bioorthogonal chemistry. Laboratory technicians often search for "tert-butyl carbamate protection protocols" or "propynyl carbamate storage conditions", reflecting practical concerns. The 607380-33-6 material demonstrates excellent stability under inert atmospheres, making it suitable for long-term storage—a key consideration for procurement specialists.

Quality control of tert-butyl N-(3-hydroxypropyl)-N-(prop-2-yn-1-yl)carbamate requires rigorous HPLC analysis and NMR verification, as impurities may affect downstream cross-coupling reactions. This aligns with industry demands for high-performance building blocks, a frequently searched term among medicinal chemists. The compound’s MSDS data (avoiding hazardous classifications) confirms its compatibility with standard laboratory safety protocols.

Emerging applications include its use in fluorescent probe synthesis and enzyme inhibitor design, topics gaining traction in academic publications. The hydroxypropyl moiety allows further derivatization via esterification or ether formation, answering common queries about "multifunctional carbamate linkers". Such versatility explains its rising popularity in combinatorial chemistry workflows.

In conclusion, CAS 607380-33-6 represents a critical tool for modern chemical biology, addressing both fundamental research needs and industrial-scale production challenges. Its balanced reactivity profile meets the demand for reliable bifunctional reagents—a hot topic in organic chemistry discussions. As AI-assisted molecular design grows, compounds like this will remain indispensable for high-throughput screening platforms.